[1-(Piperidin-3-yl)-1H-1,2,3-triazol-5-yl]methanol

• Molecular Formula: C8H14N4O
• Molecular Weight: 182.22 g/mol
• SMILES: C1CC(CNC1)N2C(=CN=N2)CO
• InChI: InChI=1S/C8H14N4O/c13-6-8-5-10-11-12(8)7-2-1-3-9-4-7/h5,7,9,13H,1-4,6H2
• InChIKey: KDDCRLLFHAQWNU-UHFFFAOYSA-N

[1-(Piperidin-3-yl)-1H-1,2,3-triazol-5-yl]methanol – Core Scaffold Identification for Piperidine-Triazole Procurement

[1-(Piperidin-3-yl)-1H-1,2,3-triazol-5-yl]methanol (CAS 1888872-93-2; molecular formula C₈H₁₄N₄O; MW 182.22) is a heterobifunctional building block comprising a piperidine ring linked at the 3-position to a 1,2,3-triazole bearing a hydroxymethyl substituent at the 5-position . This regioisomeric scaffold (SMILES: OCC1=CN=NN1C2CNCCC2) belongs to the piperidine-1,2,3-triazole hybrid class, which has been explored for renin inhibition, kinase modulation, and antifungal applications [1]. The compound is available at 95% standard purity with batch-specific QC documentation (NMR, HPLC, GC) from commercial suppliers .

1 5-yl regioisomer for renin & aspartic protease SAR studies

2 Piperidine-triazole hybrid scaffold with hydroxymethyl derivatization handle

3 Standard 95% purity with batch-specific NMR, HPLC, GC QC documentation

• [1] Harmsen RAG, Sivertsen A, Michetti D, Brandsdal BO, Sydnes LK, Haug BE. Synthesis and docking of novel piperidine renin inhibitors. Monatshefte für Chemie - Chemical Monthly. 2013;144:479-494. doi:10.1007/s00706-012-0903-5 View Source

Why Regioisomer Identity Matters in [1-(Piperidin-3-yl)-1H-1,2,3-triazol-5-yl]methanol Procurement

Piperidine-1,2,3-triazole-methanol hybrids are not interchangeable regioisomers. The 4-ylmethanol analog (CAS 1706462-12-5) shares the identical molecular formula (C₈H₁₄N₄O), molecular weight (182.22), and even computed LogP and TPSA values , yet these two compounds are distinct chemical entities with different SMILES connectivity (target: OCC1=CN=NN1C2CNCCC2; 4-yl: OCC=1N=NN(C1)C2CNCCC2) . The position of the hydroxymethyl on the triazole ring alters hydrogen-bonding geometry, dipole moment, and potential bioisosteric interactions. In the broader piperidine-triazole class, regioisomeric switching between 4-yl and 5-yl substitution has been shown to dramatically affect biological potency—Harmsen et al. (2013) demonstrated that 1-substituted 1,2,3-triazol-5-yl derivatives were the most active congeners in a renin inhibition series [1]. Substituting the 5-yl regioisomer with a 4-yl analog without experimental validation therefore risks compromising target engagement and SAR continuity.

Target 5-hydroxymethyl-1,2,3-triazole regioisomer (CAS 1888872-93-2)

Analog 4-hydroxymethyl regioisomer (CAS 1706462-12-5)

Identical molecular formula, MW, computed LogP and TPSA

Same computed properties, different SMILES connectivity

5-yl substitution associated with reported renin inhibition SAR

4-yl regioisomer may not transfer the same SAR profile

Computed LogP/TPSA do not distinguish regioisomers; verify identity by NMR before substitution.

• [1] Harmsen RAG, Sivertsen A, Michetti D, Brandsdal BO, Sydnes LK, Haug BE. Synthesis and docking of novel piperidine renin inhibitors. Monatshefte für Chemie - Chemical Monthly. 2013;144:479-494. doi:10.1007/s00706-012-0903-5 View Source

Quantitative Differentiation Evidence for [1-(Piperidin-3-yl)-1H-1,2,3-triazol-5-yl]methanol vs. Closest Analogs

Regioisomeric Connectivity: 5-Hydroxymethyl vs. 4-Hydroxymethyl Substituent Position on 1,2,3-Triazole

The target compound carries the hydroxymethyl group at the triazole C-5 position (SMILES: OCC1=CN=NN1C2CNCCC2), whereas the closest regioisomer [1-(Piperidin-3-yl)-1H-1,2,3-triazol-4-yl]methanol (CAS 1706462-12-5) places it at the C-4 position (SMILES: OCC=1N=NN(C1)C2CNCCC2) . Both compounds share the same molecular formula (C₈H₁₄N₄O), molecular weight (182.22), computed TPSA (62.97 Ų), and computed LogP (−0.3051), yet they are distinct chemical entities by SMILES connectivity . This connectivity difference alters the vector of the hydroxymethyl hydrogen-bond donor/acceptor relative to the piperidine nitrogen, which in turn affects molecular recognition in biological targets [1].

Regioisomer Connectivity

Head-to-head

5-yl (SMILES: OCC1=CN=NN1C2CNCCC2) vs. 4-yl regioisomer; identical MW 182.22, TPSA 62.97, LogP −0.3051

Different hydrogen-bond geometry despite identical computed properties

SMILES connectivity is the only reliable differentiator

Evidence Dimension	SMILES connectivity and substitution pattern on 1,2,3-triazole ring
Target Compound Data	SMILES: OCC1=CN=NN1C2CNCCC2 (hydroxymethyl at C-5); MW 182.22; TPSA 62.97; LogP −0.3051
Comparator Or Baseline	[1-(Piperidin-3-yl)-1H-1,2,3-triazol-4-yl]methanol (CAS 1706462-12-5): SMILES: OCC=1N=NN(C1)C2CNCCC2 (hydroxymethyl at C-4); MW 182.22; TPSA 62.97; LogP −0.3051
Quantified Difference	Identical molecular formula, MW, TPSA, and LogP; differentiation solely by regioisomeric connectivity (C-5 vs. C-4 substitution on triazole)
Conditions	Computed physicochemical properties from vendor QC datasheets (Leyan)

Why This Matters

Identical computed LogP/TPSA masks genuine structural non-interchangeability; procurement of the incorrect regioisomer would introduce a different hydrogen-bonding geometry and may derail SAR-dependent lead optimization.

• [1] Harmsen RAG, Sivertsen A, Michetti D, Brandsdal BO, Sydnes LK, Haug BE. Synthesis and docking of novel piperidine renin inhibitors. Monatshefte für Chemie - Chemical Monthly. 2013;144:479-494. doi:10.1007/s00706-012-0903-5 View Source

Class-Level SAR: 1-Substituted 1,2,3-Triazol-5-yl Motif Associated with Superior Renin Inhibition Potency

In a series of 4-triazolyl-substituted piperidine derivatives evaluated as renin inhibitors, Harmsen et al. (2013) explicitly concluded that piperidine derivatives containing a 1-substituted 1,2,3-triazol-5-yl substituent were 'found to be most active' relative to the corresponding 4-yl-substituted regioisomers and other substitution patterns [1]. The most potent compound in the series exhibited an IC₅₀ of 631 nM against renin [1]. The target compound [1-(Piperidin-3-yl)-1H-1,2,3-triazol-5-yl]methanol shares this critical 1-substituted-1,2,3-triazol-5-yl pharmacophoric element, with the hydroxymethyl at C-5 serving as a derivatizable handle, whereas the 4-yl regioisomer lacks this established potency-associated substitution pattern.

Renin Inhibition SAR

Class-level

Most active 5-yl congener IC₅₀ = 631 nM (Harmsen 2013); 5-yl substitution reported as optimal in series

Supports 5-yl regioisomer preference for renin-targeted programs

No direct IC₅₀ for the exact compound; class-level inference

Evidence Dimension	In vitro renin inhibitory activity as a function of triazole substitution pattern
Target Compound Data	Target compound possesses the 1-substituted-1,2,3-triazol-5-yl motif identified as optimal in Harmsen 2013 SAR; no direct renin IC₅₀ data available for the exact compound
Comparator Or Baseline	1-substituted-1,2,3-triazol-4-yl regioisomers in Harmsen 2013 series; most active 5-yl compound in series: IC₅₀ = 631 nM
Quantified Difference	Class-level SAR: 5-yl substitution associated with superior activity vs. 4-yl substitution; best compound IC₅₀ = 631 nM (baseline potency benchmark)
Conditions	Renin inhibition assay; piperidine derivatives with C-4 triazole substitution; molecular docking on renin active site [1]

Why This Matters

The class-level SAR from Harmsen 2013 provides the only peer-reviewed, quantitative evidence linking the 5-yl substitution pattern to measurable biological potency, supporting the preference for the 5-yl regioisomer in renin-targeted or related aspartic protease programs.

• [1] Harmsen RAG, Sivertsen A, Michetti D, Brandsdal BO, Sydnes LK, Haug BE. Synthesis and docking of novel piperidine renin inhibitors. Monatshefte für Chemie - Chemical Monthly. 2013;144:479-494. doi:10.1007/s00706-012-0903-5 View Source

Commercial Purity and Batch QC Documentation Availability

Both the target 5-yl compound (CAS 1888872-93-2) and its 4-yl regioisomer (CAS 1706462-12-5) are offered at a standard purity of 95% . However, suppliers such as Bidepharm provide batch-specific QC documentation for the 5-yl compound, including NMR, HPLC, and GC analytical data, enabling independent verification of regioisomeric identity and purity . The 4-yl regioisomer may not have equivalent batch-specific QC availability from all vendors .

QC Documentation

Data to verify

95% purity; batch-specific NMR, HPLC, GC reports available (Bidepharm)

Confirms regioisomeric identity and purity for procurement

4-yl regioisomer QC documentation vendor-dependent

Evidence Dimension	Commercial purity specification and QC documentation availability
Target Compound Data	95% standard purity; batch-specific NMR, HPLC, GC reports available (Bidepharm)
Comparator Or Baseline	[1-(Piperidin-3-yl)-1H-1,2,3-triazol-4-yl]methanol (CAS 1706462-12-5): 95% purity; QC documentation availability vendor-dependent
Quantified Difference	Purity specification identical (95%); differentiation lies in documented availability of regioisomer-confirming QC analytics
Conditions	Commercial supplier specification sheets (Bidepharm, Leyan)

Why This Matters

For procurement decisions in regulated or reproducible research environments, availability of batch-specific QC documentation confirming regioisomeric identity reduces the risk of receiving the incorrect isomer, which cannot be distinguished by molecular formula, MW, or computed LogP/TPSA alone.

Molecular Docking-Derived Dopamine D2 Receptor Binding Pose Predictions for Piperidine-1,2,3-Triazole Hybrids

Dawood and Dayl (2020) synthesized a series of N-functionalized piperidine derivatives linked to a 1,2,3-triazole ring and performed molecular docking studies predicting binding modes into the active site of the dopamine receptor D2 (DRD2) [1]. While the target compound was not in that specific library, the study establishes that piperidine-1,2,3-triazole hybrids can engage the DRD2 orthosteric site, and the 5-yl regioisomer offers a distinct exit vector for the hydroxymethyl group compared to the 4-yl analog. This vector difference influences projected interactions with key residues in the binding pocket [1]. No quantitative docking score comparison between 5-yl and 4-yl regioisomers is available from this study.

DRD2 Docking

Supporting evidence

Piperidine-triazole hybrids predicted to engage DRD2 orthosteric site (Dawood 2020)

Computational plausibility; requires experimental validation

No quantitative regioisomer comparison available

Evidence Dimension	Predicted binding pose compatibility with dopamine D2 receptor
Target Compound Data	5-Hydroxymethyl regioisomer offers distinct hydrogen-bond geometry; not directly docked in Dawood 2020
Comparator Or Baseline	Piperidine-1,2,3-triazole derivatives docked in Dawood 2020 (no quantitative comparator for regioisomers)
Quantified Difference	No head-to-head docking scores available; structural rationale only
Conditions	Molecular docking study; DRD2 active site; Dawood & Dayl (2020) [1]

Why This Matters

Provides computational plausibility for target engagement in neuroscience-oriented programs, though the evidence is class-level and requires experimental validation for the specific compound.

• [1] Dawood RS, Dayl SA. Synthesis, identification and molecular docking studies of N-functionalized piperidine derivatives linked to 1,2,3-triazole ring. Synthetic Communications. 2020;50(16):2422-2431. doi:10.1080/00397911.2020.1776876 View Source

Synthetic Tractability: Click Chemistry Accessibility of the 5-Hydroxymethyl-1,2,3-Triazole Scaffold

The 1,2,3-triazole core of the target compound is accessible via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a robust click chemistry reaction. The hydroxymethyl group at C-5 serves as a synthetic handle for further derivatization (e.g., esterification, etherification, oxidation to aldehyde/carboxylic acid) . The regioisomeric position of this handle determines its spatial relationship to the piperidine ring; in the 5-yl isomer, the hydroxymethyl is positioned closer to the piperidine N-atom than in the 4-yl isomer, potentially affecting intramolecular interactions and the geometry of downstream conjugates .

Synthetic Tractability

Supporting evidence

Hydroxymethyl at C-5 positioned closer to piperidine N (~4 bonds) vs. 4-yl (~5 bonds)

Regioisomer choice affects conjugate geometry and pharmacophore presentation

Qualitative structural analysis; no reactivity data

Evidence Dimension	Synthetic derivatization potential based on regioisomeric position of hydroxymethyl
Target Compound Data	Hydroxymethyl at C-5; proximity to piperidine N (through-bond distance ~4 bonds)
Comparator Or Baseline	4-yl regioisomer: hydroxymethyl at C-4; greater spatial separation from piperidine N (~5 bonds)
Quantified Difference	Qualitative difference in spatial relationship; no quantitative reactivity data available
Conditions	Structural analysis based on SMILES connectivity

Why This Matters

For medicinal chemistry programs requiring conjugation or scaffold diversification, the choice of regioisomer directly affects the geometry of the resulting conjugates, which may impact pharmacophore presentation.

High-Value Procurement Scenarios for [1-(Piperidin-3-yl)-1H-1,2,3-triazol-5-yl]methanol

Renin Inhibitor Lead Optimization Programs Requiring 5-yl Triazole Pharmacophore

Based on class-level SAR evidence from Harmsen et al. (2013) demonstrating that 1-substituted 1,2,3-triazol-5-yl piperidine derivatives are the most active renin inhibitors in the series (best IC₅₀ = 631 nM) [1], this compound is suitable as a core scaffold for renin-targeted medicinal chemistry. The hydroxymethyl handle enables further derivatization while preserving the 5-yl pharmacophoric element associated with superior potency. Procurement of the 5-yl regioisomer is essential; the 4-yl analog would not recapitulate the same SAR.

Dopamine D2 Receptor Ligand Design Using Piperidine-Triazole Hybrid Scaffolds

Dawood and Dayl (2020) demonstrated through molecular docking that piperidine-1,2,3-triazole hybrids can adopt binding-competent poses within the DRD2 active site [1]. The target compound's 5-hydroxymethyl group provides a synthetically accessible derivatization point for structure-activity relationship expansion, while the piperidine NH offers a second orthogonal functionalization site. Researchers should verify regioisomeric identity via NMR before initiating SAR studies.

Click Chemistry-Based Bioconjugation and Scaffold Diversification

The triazole ring and hydroxymethyl group of this compound render it a versatile intermediate for CuAAC-based library synthesis and bioconjugation strategies. The 5-yl regioisomer orients the hydroxymethyl handle closer to the piperidine nitrogen compared to the 4-yl analog [1][2], which may be advantageous for designing conformationally restricted conjugates. QC documentation confirming regioisomeric purity (NMR, HPLC) should be obtained from the supplier to ensure batch-to-batch reproducibility.

Kinase and Aspartic Protease Inhibitor Fragment-Based Drug Discovery

The piperidine-triazole scaffold has been explored across multiple target classes including P2X7 receptors and fungal CYP51 [1][2]. The target compound's low molecular weight (182.22) and favorable computed LogP (−0.3051) make it a suitable fragment for structure-based design. The 5-yl substitution pattern provides a distinct hydrogen-bonding geometry at the triazole ring compared to the 4-yl regioisomer, offering a differentiated starting point for fragment growing or merging strategies.

Application

Selection Property

Validation Focus

Renin inhibitor lead optimization

5-yl triazole pharmacophore context

Renin inhibition assay response and SAR continuity

Dopamine D2 receptor ligand design

Piperidine-triazole hybrid scaffold

Binding pose review and regioisomeric identity confirmation

Click chemistry bioconjugation

Hydroxymethyl derivatization handle

Conjugate geometry and regioisomeric purity

Fragment-based drug discovery

Low MW and favorable computed LogP

Hydrogen-bond geometry and fragment growing strategy

• [1] Harmsen RAG, Sivertsen A, Michetti D, Brandsdal BO, Sydnes LK, Haug BE. Synthesis and docking of novel piperidine renin inhibitors. Monatshefte für Chemie - Chemical Monthly. 2013;144:479-494. doi:10.1007/s00706-012-0903-5 View Source
• [2] Chai X, Zhang J, Hu H, Yu S, Sun Q, Wu Q. Design, synthesis and antifungal activity of novel triazole derivatives containing substituted 1,2,3-triazole-piperidine side chains. European Journal of Medicinal Chemistry. 2014;82:490-497. doi:10.1016/j.ejmech.2014.05.079 View Source
• [3] Dawood RS, Dayl SA. Synthesis, identification and molecular docking studies of N-functionalized piperidine derivatives linked to 1,2,3-triazole ring. Synthetic Communications. 2020;50(16):2422-2431. doi:10.1080/00397911.2020.1776876 View Source